Cas no 1895422-98-6 (N-(5-bromo-2-methylphenyl)methylhydroxylamine)
N-(5-bromo-2-methylphenyl)methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(5-bromo-2-methylphenyl)methylhydroxylamine
- 1895422-98-6
- N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
- EN300-1909345
-
- Inchi: 1S/C8H10BrNO/c1-6-2-3-8(9)4-7(6)5-10-11/h2-4,10-11H,5H2,1H3
- InChI Key: JNECYKJJOMTDFU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C(C=1)CNO
Computed Properties
- Exact Mass: 214.99458g/mol
- Monoisotopic Mass: 214.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.3Ų
N-(5-bromo-2-methylphenyl)methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1909345-0.05g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1909345-0.1g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1909345-0.25g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1909345-0.5g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1909345-1.0g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1909345-2.5g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1909345-5.0g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 5g |
$2277.0 | 2023-06-02 | ||
| Enamine | EN300-1909345-10.0g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 10g |
$3376.0 | 2023-06-02 | ||
| Enamine | EN300-1909345-1g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1909345-5g |
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine |
1895422-98-6 | 5g |
$1821.0 | 2023-09-18 |
N-(5-bromo-2-methylphenyl)methylhydroxylamine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-(5-bromo-2-methylphenyl)methylhydroxylamine
Recent Advances in the Study of N-(5-bromo-2-methylphenyl)methylhydroxylamine (CAS: 1895422-98-6)
N-(5-bromo-2-methylphenyl)methylhydroxylamine (CAS: 1895422-98-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-methylphenyl and hydroxylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.
The synthesis of N-(5-bromo-2-methylphenyl)methylhydroxylamine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, making the compound more accessible for further research. The study highlighted the importance of controlling reaction conditions to minimize by-products and ensure the stability of the hydroxylamine moiety, which is critical for its biological activity.
Pharmacological investigations have revealed that N-(5-bromo-2-methylphenyl)methylhydroxylamine exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for developing new anti-inflammatory agents. Additionally, its unique chemical structure allows for further derivatization, opening avenues for structure-activity relationship (SAR) studies to enhance its efficacy and selectivity.
In the context of cancer research, N-(5-bromo-2-methylphenyl)methylhydroxylamine has shown promising results as a modulator of apoptosis in certain cancer cell lines. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in colorectal cancer cells by activating the intrinsic mitochondrial pathway. The study also identified key interactions between the compound and cellular targets, providing a foundation for future drug design efforts.
Despite these advancements, challenges remain in the clinical translation of N-(5-bromo-2-methylphenyl)methylhydroxylamine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique pharmacological profile and versatility in chemical modifications make it a valuable candidate for continued investigation. Future research directions may include exploring its applications in neurodegenerative diseases and infectious diseases, where its mechanism of action could offer therapeutic benefits.
In conclusion, N-(5-bromo-2-methylphenyl)methylhydroxylamine (CAS: 1895422-98-6) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in anti-inflammatory and anticancer therapies. Ongoing research efforts are expected to further elucidate its biological mechanisms and optimize its pharmacological properties, paving the way for its development into a clinically relevant therapeutic agent.
1895422-98-6 (N-(5-bromo-2-methylphenyl)methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)